Cas no 2877708-45-5 (4-({4-[(5-Bromopyridin-3-yl)methyl]piperazin-1-yl}methyl)benzonitrile)

• Product Name: 4-({4-[(5-Bromopyridin-3-yl)methyl]piperazin-1-yl}methyl)benzonitrile
• CAS No: 2877708-45-5
• MF: C₁₈H₁₉BrN₄
• MW: 371.274262666702
• CID: 5308777
• PubChem ID: 165433376
• Update Time: 2025-05-20

4-({4-[(5-Bromopyridin-3-yl)methyl]piperazin-1-yl}methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2877708-45-5
• AKOS040888676
• F6841-0367
• 4-({4-[(5-bromopyridin-3-yl)methyl]piperazin-1-yl}methyl)benzonitrile
• 4-({4-[(5-Bromopyridin-3-yl)methyl]piperazin-1-yl}methyl)benzonitrile

• Inchi： 1S/C18H19BrN4/c19-18-9-17(11-21-12-18)14-23-7-5-22(6-8-23)13-16-3-1-15(10-20)2-4-16/h1-4,9,11-12H,5-8,13-14H2
• InChI Key： MAWANGXLSYEGMS-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CN1CCN(CC2C=CC(C#N)=CC=2)CC1

Computed Properties

• Exact Mass: 370.07931g/mol
• Monoisotopic Mass: 370.07931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.2Ų

Additional information on 4-({4-[(5-Bromopyridin-3-yl)methyl]piperazin-1-yl}methyl)benzonitrile

Introduction to 4-({4-[(5-Bromopyridin-3-yl)methyl]piperazin-1-yl}methyl)benzonitrile (CAS No. 2877708-45-5)

4-({4-[(5-Bromopyridin-3-yl)methyl]piperazin-1-yl}methyl)benzonitrile, identified by its CAS number 2877708-45-5, is a significant compound in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive interest among scientists and researchers. The structural composition of this molecule, featuring a benzonitrile core linked to a piperazine moiety, which is further substituted with a 5-bromopyridine group, contributes to its unique chemical and pharmacological properties.

The benzonitrile moiety is known for its role in various pharmaceutical applications, often serving as a key structural element in drugs targeting neurological and cardiovascular diseases. The presence of the piperazine ring enhances the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the 5-bromopyridine substituent introduces a region of high reactivity, making this compound a versatile scaffold for further chemical modifications and derivatization.

In recent years, there has been growing interest in developing novel compounds that can modulate neurotransmitter systems. The combination of the piperazine and 5-bromopyridine moieties in 4-({4-[(5-Bromopyridin-3-yl)methyl]piperazin-1-yl}methyl)benzonitrile suggests potential applications in the treatment of central nervous system disorders. Studies have indicated that such compounds may interact with various receptors and enzymes involved in neurotransmission, leading to effects on mood, cognition, and pain perception.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The reactive sites on the molecule allow for further functionalization, enabling chemists to design derivatives with tailored biological activities. For instance, modifications at the benzonitrile or piperazine positions could lead to compounds with enhanced binding affinity or selectivity for specific targets.

The pharmacological profile of 4-({4-[(5-Bromopyridin-3-yl)methyl]piperazin-1-yl}methyl)benzonitrile has been explored in several preclinical studies. These investigations have revealed intriguing interactions with proteins and enzymes that are implicated in various diseases. The compound's ability to modulate these targets makes it a valuable candidate for further development into therapeutic agents. Researchers have particularly focused on its potential role in addressing neurological conditions, where precise modulation of neurotransmitter activity is essential.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of key intermediates such as 5-bromopyridine derivatives and piperazine-based compounds. These intermediates are then coupled through nucleophilic substitution or condensation reactions to form the final structure. The use of advanced synthetic techniques ensures high yield and purity, which are crucial for subsequent biological testing.

In terms of biological activity, preliminary data suggest that 4-({4-[(5-Bromopyridin-3-yl)methyl]piperazin-1-yl}methyl)benzonitrile may exhibit properties relevant to drug development. Its structural features suggest potential interactions with G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes. Additionally, the compound's ability to cross the blood-brain barrier could make it an attractive candidate for central nervous system therapies.

The field of pharmaceutical chemistry is continually evolving, with new methodologies and technologies enhancing our ability to design and synthesize novel compounds. The study of 4-({4-[⁵-Bromo^pyridin^-3-yl]methyl)piperazin^-1-yl}methyl)benzonitrile exemplifies this progress, showcasing how structural modifications can lead to new therapeutic opportunities. As research advances, it is expected that more derivatives will be developed, each with unique properties tailored to specific therapeutic needs.

The importance of understanding the chemical properties of such compounds cannot be overstated. Accurate characterization ensures that researchers can effectively utilize them in their studies and ultimately translate findings into clinical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography play critical roles in elucidating the structure and behavior of these molecules.

Looking ahead, the continued exploration of 4-{[⁴-((⁵-Bromo^pyridin^-3-yl)methyl)piperazin^-1-yl)methyl]benzonitrile holds promise for both academic research and industrial applications. Its unique combination of structural features makes it a valuable tool for studying complex biological systems and developing new treatments for various conditions. As our understanding of its properties grows, so too will its potential contributions to medicine.